Cas no 273-94-9 (1H-Imidazo[4,5-b]pyrazine)
![1H-Imidazo[4,5-b]pyrazine structure](https://ossimg.kuujia.com/scimg/500/273-94-9x500.png)
1H-Imidazo[4,5-b]pyrazine structure
Product Name:1H-Imidazo[4,5-b]pyrazine
CAS No:273-94-9
MF:C5H4N4
MW:120.112059593201
MDL:MFCD08669465
CID:281247
PubChem ID:6059187
Update Time:2024-10-30
1H-Imidazo[4,5-b]pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazo[4,5-b]pyrazine
- imidazopyrazine
- 1H-imidazo[5,4-b]pyrazine
- ZKAMEFMDQNTDFK-UHFFFAOYSA-N
- NSC151667
- SY025046
- AK113549
- ST2415495
- Z4536
- Z1741981435
- 1H-Imidazo[4 pound not5-b]pyrazine
- EN300-257817
- DS-6300
- AKOS006291753
- DTXSID10421828
- Z1198180623
- MFCD08669465
- A876948
- CS-W021326
- AMY37654
- PB48662
- 273-94-9
- FT-0731587
- NSC-151667
- 7H-imidazo[4,5-b]pyrazine
- SCHEMBL42609
- DB-067778
-
- MDL： MFCD08669465
- Inchi： 1S/C5H4N4/c1-2-7-5-4(6-1)8-3-9-5/h1-3H,(H,6,7,8,9)
- InChI Key： ZKAMEFMDQNTDFK-UHFFFAOYSA-N
- SMILES： N1C=NC2C1=NC=CN=2
Computed Properties
- Exact Mass: 120.04400
- Monoisotopic Mass: 120.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.5
- XLogP3: 0
Experimental Properties
- Density: 1.61
- Boiling Point: 213.1℃ at 760 mmHg
- Flash Point: 74.2°C
- Refractive Index: 1.828
- PSA: 54.46000
- LogP: 0.35290
1H-Imidazo[4,5-b]pyrazine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Imidazo[4,5-b]pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AM654-250mg |
1H-Imidazo[4,5-b]pyrazine |
273-94-9 | 97% | 250mg |
1242CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AM654-100mg |
1H-Imidazo[4,5-b]pyrazine |
273-94-9 | 97% | 100mg |
559CNY | 2021-05-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H839294-500mg |
1H-Imidazo[4,5-b]pyrazine |
273-94-9 | 97% | 500mg |
1,820.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AM654-200mg |
1H-Imidazo[4,5-b]pyrazine |
273-94-9 | 97% | 200mg |
674.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AM654-50mg |
1H-Imidazo[4,5-b]pyrazine |
273-94-9 | 97% | 50mg |
269.0CNY | 2021-08-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H192472-25mg |
1H-Imidazo[4,5-b]pyrazine |
273-94-9 | 97% | 25mg |
¥150.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H192472-500mg |
1H-Imidazo[4,5-b]pyrazine |
273-94-9 | 97% | 500mg |
¥836.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H192472-100mg |
1H-Imidazo[4,5-b]pyrazine |
273-94-9 | 97% | 100mg |
¥327.90 | 2023-09-02 | |
| Alichem | A099001621-250mg |
1H-Imidazo[4,5-b]pyrazine |
273-94-9 | 97% | 250mg |
$174.42 | 2023-09-02 | |
| Alichem | A099001621-1g |
1H-Imidazo[4,5-b]pyrazine |
273-94-9 | 97% | 1g |
$423.72 | 2023-09-02 |
1H-Imidazo[4,5-b]pyrazine Related Literature
-
Mandeep K. Chahal,Jan Labuta,Václav B?ezina,Paul A. Karr,Yoshitaka Matsushita,Whitney A. Webre,Daniel T. Payne,Katsuhiko Ariga,Francis D'Souza,Jonathan P. Hill Dalton Trans. 2019 48 15583
-
You Zi,Hua Meng,Xue-Qiang Chu,Xiao-Ping Xu,Shun-Jun Ji RSC Adv. 2015 5 26092
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You Zi,Hua Meng,Xue-Qiang Chu,Xiao-Ping Xu,Shun-Jun Ji RSC Adv. 2015 5 26092
-
Chang Yoon Yang,Won Jae Chung,Hyein Jeong,Yoonkyoo Lee,Jun Yeob Lee J. Mater. Chem. C 2020 8 5131
-
5. A novel luciferin-based bright chemiluminescent probe for the detection of reactive oxygen speciesMaki Sekiya,Keitaro Umezawa,Akemi Sato,Daniel Citterio,Koji Suzuki Chem. Commun. 2009 3047
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